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Compound of Interest

N-(9H-Fluoren-9yl
Compound Name:
methoxy)carbonyl]-D-homoserine

CAS No.: 461692-98-8

Cat. No.: B1497616

Get Quote

Executive Summary & Strategic Utility

N-(9H-Fluoren-9ylmethoxy)carbonyl-D-homoserine (Fmoc-D-Homoserine) represents a critical
tool in modern peptidomimetic design. Unlike its proteinogenic counterpart (Serine),
Homoserine (Hse) possesses an extended side chain (

-hydroxyl vs.
-hydroxyl), introducing specific conformational flexibility and hydrophobicity profiles.

The D-enantiomer is specifically deployed to engineer proteolytic resistance into therapeutic
peptides. By disrupting the stereochemical recognition sites of endogenous proteases, Fmoc-
D-Hse allows for the development of peptide drugs with significantly extended plasma half-
lives.

However, this residue presents a unique synthetic hazard: Acid-Catalyzed Lactonization.
Without rigorous protocol adherence, the side-chain hydroxyl group can nucleophilically attack
the C-terminal carbonyl, ejecting the peptide chain and forming a five-membered lactone ring.
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This guide details the properties, handling, and specific methodologies required to successfully
incorporate Fmoc-D-Hse into peptide sequences.

Chemical Specifications & Physical Properties[1][2]
[31[4][5][6]

To ensure reproducibility, researchers should utilize side-chain protected derivatives for Solid
Phase Peptide Synthesis (SPPS). The free side-chain variant is chemically unstable during
standard coupling activation.

Core Compound Data

Property Specification

(2R)-2-(9H-fluoren-9-

IUPAC Name ylmethoxycarbonylamino)-4-hydroxybutanoic
acid

Common Name Fmoc-D-Homoserine

Abbreviation Fmoc-D-Hse-OH

Molecular Formula

Molecular Weight 341.36 g/mol

Soluble in DMF, DMSO, NMP; Sparingly soluble

Solubility " DCM
in

Commercial Derivatives (Reagents of Choice)
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Derivative CAS Number Mol.[1][2][3] Weight  Protection Strategy

Recommended. Trityl

(Trt) protection
Fmoc-D-Hse(Trt)-OH 257886-01-4 583.7 g/mol prevents lactonization

during coupling and is

removed by TFA.

Alternative. Ether

linkage is stable but
Fmoc-D-Hse(tBu)-OH 161529-14-2 397.5 g/mol requires higher acid

concentration to

remove.

Precursor material;
D-Homoserine (Free) 6027-21-0 119.12 g/mol not for direct SPPS

use.

The Lactonization Threat: Mechanism & Mitigation

The primary failure mode when working with Homoserine is the formation of Homoserine
Lactone.[4] This is an intramolecular cyclization that terminates the peptide chain or cleaves
the residue from the resin.

Mechanism of Failure

Under acidic conditions (or during activation if the side chain is unprotected), the

-hydroxyl group acts as a nucleophile. It attacks the activated carbonyl carbon of the
homoserine residue. This forms a thermodynamically stable five-membered lactone ring,
effectively cleaving the C-terminal bond.

Visualization: The Lactonization Pathway
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Figure 1: The acid-catalyzed mechanism where the side-chain hydroxyl attacks the backbone,
leading to chain scission. Trityl protection blocks this pathway.

Optimized Experimental Protocols
A. Storage & Handling

o Temperature: Store at +2°C to +8°C. Desiccate before opening.

 Stability: Fmoc-D-Hse derivatives are sensitive to moisture. Hydrolysis of the Fmoc group
can occur if stored in wet DMF for prolonged periods.

B. Solid Phase Peptide Synthesis (SPPS) Workflow

This protocol assumes the use of Fmoc-D-Hse(Trt)-OH to maximize yield and minimize side
reactions.

Step 1: Resin Selection

o Use 2-Chlorotrityl Chloride (2-CTC) Resin for C-terminal Homoserine to prevent premature
cleavage.

e For internal sequences, Rink Amide or Wang Resin is acceptable.[5]
Step 2: Coupling (The Critical Step)

» Reagents: Use DIC (Diisopropylcarbodiimide) and Oxyma Pure.
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o Why: This combination minimizes racemization compared to HATU/DIEA and maintains a
lower basicity, reducing the risk of premature Fmoc removal.

» Stoichiometry: 3 eq Amino Acid : 3 eq DIC : 3 eq Oxyma.
e Time: 45-60 minutes at Room Temperature.

» Monitoring: Kaiser Test (ninhydrin) is effective.

Step 3: Fmoc Deprotection

o Reagent: 20% Piperidine in DMF (v/v).

o Additives: Add 0.1M HOBt to the deprotection cocktalil.

o Why: This suppresses aspartimide formation if Asp residues are present nearby, a
common side reaction exacerbated by D-amino acid conformations.

Step 4: Global Cleavage & Side-Chain Deprotection
e Cocktail: TFA (95%) / TIPS (2.5%) /

(2.5%).
e Duration: 2-3 hours.

o Caution: Do not exceed 3 hours. Prolonged exposure to concentrated TFA after the Trt group
is removed can eventually trigger lactonization of the now-free Homoserine if the peptide
concentration is high.

Visualization: SPPS Decision Workflow
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Figure 2: Decision matrix for incorporating Fmoc-D-Hse, highlighting resin choice and coupling
reagents.
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Applications in Drug Development[5][6][11][12]
Proteolytic Stability (The D-Amino Effect)

Incorporating Fmoc-D-Hse renders the peptide backbone unrecognizable to common serum
proteases (e.g., chymotrypsin, trypsin). The D-configuration alters the Ramachandran angles (

), preventing the enzyme's active site from engaging the scissile bond.

Stapled Peptides & Macrocyclization

The side-chain hydroxyl of Homoserine is an excellent handle for "stapling."

» Method: Reaction of the D-Hse hydroxyl with a bis-electrophile (e.g., dibromoxylene) allows
for the creation of an ether-linked staple.

o Advantage: Unlike Cysteine stapling, the Ether bond formed via Homoserine is redox-stable
and not susceptible to disulfide exchange in plasma.

Peptidomimetics

D-Homoserine is often used to replace D-Serine or D-Threonine when a slightly more
hydrophobic, flexible interface is required to optimize receptor binding affinity (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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